Cas no 1806021-94-2 (4-(Aminomethyl)-6-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine)

• Product Name: 4-(Aminomethyl)-6-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine
• CAS No: 1806021-94-2
• MF: C₈H₆F₅IN₂
• MW: 352.043131351471
• CID: 4892851
• Update Time: 2025-10-22

4-(Aminomethyl)-6-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-6-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H6F5IN2/c9-7(10)4-1-3(2-15)5(14)6(16-4)8(11,12)13/h1,7H,2,15H2
• InChI Key： PSKVQIPTRCAEJP-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=NC(C(F)F)=CC=1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9

Additional information on 4-(Aminomethyl)-6-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine

Introduction to 4-(Aminomethyl)-6-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine (CAS No. 1806021-94-2)

4-(Aminomethyl)-6-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine (CAS No. 1806021-94-2) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including an aminomethyl group, difluoromethyl moiety, iodine substituent, and trifluoromethyl group, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The aminomethyl group in the compound plays a crucial role in its biological activity by providing a site for further functionalization and conjugation with other biomolecules. This feature is particularly valuable in the development of prodrugs and targeted drug delivery systems. The difluoromethyl moiety, on the other hand, contributes to the compound's metabolic stability and enhances its pharmacokinetic properties. Fluorinated compounds are known for their improved bioavailability and reduced susceptibility to metabolic degradation, making them attractive candidates for drug development.

The presence of an iodine substituent in the structure of 4-(Aminomethyl)-6-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine is noteworthy. Iodine atoms can significantly influence the electronic properties of the molecule, affecting its reactivity and binding affinity to biological targets. In addition, iodinated compounds are often used in radiolabeling studies due to their ability to be labeled with radioisotopes for imaging and diagnostic purposes.

The trifluoromethyl group is another key feature of this compound. Trifluoromethylated pyridines are known for their strong electron-withdrawing properties, which can modulate the electronic environment around the pyridine ring. This can lead to enhanced binding interactions with specific protein targets, making these compounds valuable in the design of potent and selective inhibitors or agonists.

Recent research has highlighted the potential of 4-(Aminomethyl)-6-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine in various therapeutic areas. For instance, studies have shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique combination of functional groups in the molecule appears to interfere with viral replication processes, making it a promising lead for the development of broad-spectrum antiviral agents.

In addition to its antiviral properties, 4-(Aminomethyl)-6-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines while exhibiting minimal toxicity towards normal cells. The mechanism of action is thought to involve the disruption of key signaling pathways involved in cell proliferation and survival.

The pharmacokinetic profile of 4-(Aminomethyl)-6-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine has been extensively studied to optimize its therapeutic potential. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity allows it to cross biological membranes efficiently, while its metabolic stability ensures sustained plasma levels over an extended period.

One of the challenges in developing 4-(Aminomethyl)-6-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine as a therapeutic agent is optimizing its solubility and bioavailability. To address this issue, various formulation strategies have been explored, including the use of prodrugs and nanoparticle delivery systems. These approaches aim to enhance the compound's aqueous solubility and improve its oral bioavailability, thereby increasing its therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(Aminomethyl)-6-(difluoromethy l-3-iodo-2-(trifluor omethy l)pyri dine in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, 4-(Amin ometh yl)-6 -(difl uoro meth yl ) -3 -io do -2 -(tr ifl uoro meth yl ) pyri dine (CAS No. 1806021-94-2) represents a promising candidate for various therapeutic applications due to its unique structural features and biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, positioning it as a valuable asset in the development of novel drugs for treating viral infections and cancer.